Cas no 2228304-74-1 (1-(3-fluoro-2-hydroxyphenyl)-3-hydroxycyclobutane-1-carboxylic acid)

• Product Name: 1-(3-fluoro-2-hydroxyphenyl)-3-hydroxycyclobutane-1-carboxylic acid
• CAS No: 2228304-74-1
• MF: C₁₁H₁₁FO₄
• MW: 226.201047182083
• CID: 6449427
• PubChem ID: 165640129
• Update Time: 2025-06-11

1-(3-fluoro-2-hydroxyphenyl)-3-hydroxycyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluoro-2-hydroxyphenyl)-3-hydroxycyclobutane-1-carboxylic acid
• EN300-1800810
• 2228304-74-1

• Inchi： 1S/C11H11FO4/c12-8-3-1-2-7(9(8)14)11(10(15)16)4-6(13)5-11/h1-3,6,13-14H,4-5H2,(H,15,16)
• InChI Key： RKVVRHNMKOGZOM-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1O)C1(C(=O)O)CC(C1)O

Computed Properties

• Exact Mass: 226.06413699g/mol
• Monoisotopic Mass: 226.06413699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 77.8Ų

Additional information on 1-(3-fluoro-2-hydroxyphenyl)-3-hydroxycyclobutane-1-carboxylic acid

Research Brief on 1-(3-fluoro-2-hydroxyphenyl)-3-hydroxycyclobutane-1-carboxylic acid (CAS: 2228304-74-1)

1-(3-fluoro-2-hydroxyphenyl)-3-hydroxycyclobutane-1-carboxylic acid (CAS: 2228304-74-1) is a novel chemical compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique cyclobutane core and fluorinated aromatic ring, has shown promising potential in various therapeutic applications, including anti-inflammatory and antimicrobial activities. The presence of both hydroxyl and carboxylic acid functional groups further enhances its reactivity and binding affinity to biological targets, making it a subject of intense research.

Recent studies have focused on the synthesis and optimization of 1-(3-fluoro-2-hydroxyphenyl)-3-hydroxycyclobutane-1-carboxylic acid to improve its pharmacokinetic properties and therapeutic efficacy. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits significant inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory pathways. The researchers utilized a combination of computational modeling and in vitro assays to elucidate the binding mechanism, revealing a high affinity for the COX-2 active site.

In addition to its anti-inflammatory properties, 1-(3-fluoro-2-hydroxyphenyl)-3-hydroxycyclobutane-1-carboxylic acid has also been investigated for its potential as an antimicrobial agent. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound displayed potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study highlighted the role of the fluorine substituent in enhancing membrane permeability and target engagement.

The synthetic route for 1-(3-fluoro-2-hydroxyphenyl)-3-hydroxycyclobutane-1-carboxylic acid has been a focal point of recent research. A team from the University of Cambridge developed a scalable and efficient synthesis protocol, as detailed in Organic Process Research & Development (2023). The protocol involves a key [2+2] cycloaddition step, followed by selective functionalization of the cyclobutane ring. This advancement has facilitated the production of gram-scale quantities, enabling further preclinical evaluation.

Despite these promising findings, challenges remain in the development of 1-(3-fluoro-2-hydroxyphenyl)-3-hydroxycyclobutane-1-carboxylic acid as a therapeutic agent. Issues such as metabolic stability and oral bioavailability need to be addressed through structural modifications and formulation strategies. Ongoing research is exploring prodrug approaches and nanoparticle-based delivery systems to overcome these limitations.

In conclusion, 1-(3-fluoro-2-hydroxyphenyl)-3-hydroxycyclobutane-1-carboxylic acid represents a promising scaffold for the development of new anti-inflammatory and antimicrobial agents. Its unique chemical structure and demonstrated biological activities warrant further investigation, particularly in optimizing its drug-like properties and expanding its therapeutic applications. Future studies should focus on in vivo efficacy and safety profiling to advance this compound toward clinical development.